Cas no 1807149-98-9 (3-Bromo-4-nitropyridine-5-acetic acid)

• Product Name: 3-Bromo-4-nitropyridine-5-acetic acid
• CAS No: 1807149-98-9
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 4803085
• Update Time: 2023-08-17

3-Bromo-4-nitropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-nitropyridine-5-acetic acid

• Inchi： 1S/C7H5BrN2O4/c8-5-3-9-2-4(1-6(11)12)7(5)10(13)14/h2-3H,1H2,(H,11,12)
• InChI Key： CTQHWNHLUIORKV-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1[N+](=O)[O-])CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 0.8
• Topological Polar Surface Area: 96